Cas no 1804569-51-4 (2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1804569-51-4
• MF: C₈H₄F₃N₃O₃
• MW: 247.130871772766
• CID: 4910746
• Update Time: 2025-05-23

2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H4F3N3O3/c9-8(10,11)17-5-1-3(7(15)16)4(2-12)14-6(5)13/h1H,(H2,13,14)(H,15,16)
• InChI Key： YTFNMCPZELSKOQ-UHFFFAOYSA-N
• SMILES： FC(OC1C(N)=NC(C#N)=C(C(=O)O)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 1.3
• Topological Polar Surface Area: 109

Additional information on 2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid

2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-5-carboxylic Acid: A Comprehensive Overview

The compound 2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid, identified by the CAS number 1804569-51-4, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatility in synthetic chemistry. The structure of this compound is characterized by a pyridine ring substituted with an amino group at position 2, a cyano group at position 6, a trifluoromethoxy group at position 3, and a carboxylic acid group at position 5. These substituents contribute to its distinctive chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving advanced catalytic techniques and precise control over reaction conditions. The synthesis typically begins with the preparation of the pyridine ring, followed by sequential introduction of the substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the trifluoromethoxy group, while the cyano group is introduced via nucleophilic substitution or other specialized methods. The carboxylic acid group is often incorporated during the final stages of synthesis to ensure optimal purity and stability.

The chemical properties of 2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid make it an attractive candidate for various applications. Its amino group facilitates hydrogen bonding, which is crucial for interactions in biological systems, while the cyano group imparts electron-withdrawing effects that enhance its reactivity in synthetic transformations. The trifluoromethoxy group contributes to both electronic and steric effects, making it suitable for tuning the physical properties of the compound. The carboxylic acid group provides acidity and enables further functionalization through esterification or amidation reactions.

In terms of biological activity, recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its ability to modulate key biological targets, such as enzymes and receptors, has been explored in various disease models. For instance, research has shown promising results in its role as an inhibitor of certain kinases involved in cancer progression. Additionally, its anti-inflammatory and antioxidant properties have been investigated, suggesting potential applications in treating chronic inflammatory diseases.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated its ability to enhance charge transport properties in organic thin-film transistors (OTFTs), paving the way for its integration into next-generation electronic devices.

In agriculture, this compound has shown potential as a herbicide due to its ability to inhibit key enzymes involved in plant growth. Field trials have indicated selective activity against certain weeds without significant adverse effects on crops, making it a promising candidate for sustainable pest management.

From an environmental perspective, the stability and biodegradability of 2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid have been thoroughly evaluated. Research indicates that under aerobic conditions, the compound undergoes rapid degradation into non-toxic byproducts, minimizing its environmental footprint. This characteristic is particularly important for its use in agricultural and pharmaceutical applications where environmental safety is a priority.

In conclusion, 2-Amino-6-cyano-3-(trifluoromethoxy)pyridine-5-carboxylic acid represents a versatile and multifunctional compound with significant potential across diverse fields. Its unique chemical structure, combined with cutting-edge synthetic methodologies and promising biological profiles, positions it as a valuable asset in both academic research and industrial applications. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.